Cas no 105602-19-5 (1H-Pyrazol-5-amine, 1-(4-aminophenyl)-3-methyl-)
105602-19-5 structure
Product Name:1H-Pyrazol-5-amine, 1-(4-aminophenyl)-3-methyl-
CAS No:105602-19-5
MF:C10H12N4
MW:188.22908115387
CID:1157587
Update Time:2024-07-26
1H-Pyrazol-5-amine, 1-(4-aminophenyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazol-5-amine, 1-(4-aminophenyl)-3-methyl-
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- Inchi: 1S/C10H12N4/c1-7-6-10(12)14(13-7)9-4-2-8(11)3-5-9/h2-6H,11-12H2,1H3
- InChI Key: IMSSTSGPJXKUNT-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(N)C=C2)C(N)=CC(C)=N1
Computed Properties
- Exact Mass: 188.10636
- Monoisotopic Mass: 188.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.9A^2
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 404.3±35.0 °C(Predicted)
- PSA: 69.86
- pka: 4.67±0.10(Predicted)
1H-Pyrazol-5-amine, 1-(4-aminophenyl)-3-methyl- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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